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Compound of Interest

Compound Name: 4-Aminoisophthalic acid

Cat. No.: B1280447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

4-Aminoisophthalic acid (CAS No. 33890-03-8). The information is intended to support safe

laboratory practices and risk assessment in research and development settings.

Chemical Identification and Physical Properties
4-Aminoisophthalic acid is an aromatic compound containing both amine and carboxylic acid

functional groups. Understanding its physical and chemical properties is fundamental to its safe

handling and use in experimental settings.
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Property Value Reference

Chemical Name 4-Aminoisophthalic acid N/A

Synonyms
4-Amino-1,3-

benzenedicarboxylic acid
N/A

CAS Number 33890-03-8 N/A

Molecular Formula C₈H₇NO₄ N/A

Molecular Weight 181.15 g/mol N/A

Appearance Solid N/A

Melting Point >300 °C [1]

Solubility Insoluble in water [1]

Flash Point Not available [1]

Autoignition Temperature Not available [1]

Hazard Identification and Classification
Based on available data for closely related isomers such as 5-Aminoisophthalic acid and 4-

Aminophthalic acid, 4-Aminoisophthalic acid is anticipated to present the following hazards. It

is crucial to handle this compound with the assumption of these risks until specific data for the

4-amino isomer becomes available.

GHS Hazard Classification (Anticipated)

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)

GHS Pictograms (Anticipated)
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alt text

Signal Word: Warning

Hazard Statements (Anticipated)

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Precautionary Statements (Anticipated)

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2][3]

P264: Wash skin thoroughly after handling.[2][3]

P271: Use only outdoors or in a well-ventilated area.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for

breathing.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2][3]

P312: Call a POISON CENTER or doctor if you feel unwell.[1]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.[1]
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P362 + P364: Take off contaminated clothing and wash it before reuse.

Storage:

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[1]

P405: Store locked up.[4]

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.[1]

Toxicological Information
Detailed toxicological data for 4-Aminoisophthalic acid (CAS 33890-03-8) is not readily

available. The following information is based on data for the closely related isomer, 5-

Aminoisophthalic acid (CAS 99-31-0), and should be used as a precautionary guide.

Toxicity Metric Value Species Route Reference

LD50 Oral 1600 mg/kg Rat Oral [4][5]

Skin

Corrosion/Irritatio

n

No skin irritation Rabbit Dermal [4]

Serious Eye

Damage/Irritation
Slight irritation Rabbit Ocular [4]

Note: The toxicological properties of 4-Aminoisophthalic acid have not been fully

investigated.[1][4] Handle with care and avoid exposure.

Experimental Protocols
Due to the limited availability of specific experimental safety data for 4-Aminoisophthalic acid,

this section outlines general experimental protocols for assessing the key hazards identified for

its isomers. These protocols are provided as a reference for researchers who may need to

conduct their own safety evaluations.
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Experimental Protocol: Skin Irritation/Corrosion (OECD 404)

Objective: To assess the potential of a substance to cause skin irritation or corrosion.

Test System: Healthy young adult albino rabbits.

Procedure:

A small area of the rabbit's fur is clipped.

0.5 g of the test substance is applied to the clipped skin and covered with a gauze patch.

The patch is secured with tape for a 4-hour exposure period.

After 4 hours, the patch is removed, and the skin is washed.

The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.

The severity of the reactions is scored according to a standardized scale.

Data Analysis: The mean scores for erythema and edema are calculated for each animal.

The substance is classified as an irritant if the mean score meets the criteria defined in the

GHS.

Experimental Protocol: Acute Eye Irritation/Corrosion (OECD 405)

Objective: To assess the potential of a substance to cause serious eye damage or irritation.

Test System: Healthy young adult albino rabbits.

Procedure:

A single dose of 0.1 g of the test substance is instilled into the conjunctival sac of one eye

of the rabbit.

The eyelids are held together for about one second.
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The eye is observed for signs of corneal opacity, iritis, conjunctival redness, and chemosis

(swelling) at 1, 24, 48, and 72 hours after instillation.

The severity of the reactions is scored according to a standardized scale.

Data Analysis: The scores for each effect are recorded. The substance is classified based on

the severity and persistence of the eye lesions according to GHS criteria.

Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure and

ensure the stability of 4-Aminoisophthalic acid.

Handling:

Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.[6]

Hygiene: Wash hands thoroughly after handling.[2][3] Do not eat, drink, or smoke in the

laboratory.[1]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1]

Keep containers tightly closed when not in use.[1]

Store locked up.[4]
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Emergency Procedures
First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[1]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[3]

Specific Hazards: May emit toxic fumes of carbon oxides and nitrogen oxides under fire

conditions.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Accidental Release Measures:

Personal Precautions: Evacuate the area. Wear appropriate personal protective equipment

(see Section 5). Avoid breathing dust.[3]
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Environmental Precautions: Prevent the material from entering drains or waterways.[2][3]

Containment and Cleanup: Carefully sweep up the spilled material and place it in a suitable,

labeled container for disposal.[1][3] Avoid generating dust.[2][3]

Visualizations
Logical Workflow for Handling a Chemical Spill

Initial Actions

Response

Major SpillSpill Occurs Alert others in the area Assess the spill size and hazard

Don appropriate PPEMinor Spill

Evacuate the area
Major Spill

Contain the spill Clean up the spill Decontaminate the area and equipment Dispose of waste properly endSpill Handled

Call emergency services

Click to download full resolution via product page

Caption: A flowchart outlining the step-by-step procedure for responding to a chemical spill.

hazard

eye_protection hand_protection body_protection respiratory_protection

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC181330250&productDescription=5-AMINOISOPHTHALIC+ACID%2C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR30446_msds.pdf
https://www.chemicalbook.com/msds/4-aminophthalic-acid.pdf
https://www.chemicalbook.com/msds/5-aminoisophthalic-acid.htm
https://www.fishersci.co.uk/store/msds?partNumber=11477367&countryCode=GB&language=en
https://datasheets.scbt.com/sds/aghs/en/sc-282931.pdf
https://www.benchchem.com/product/b1280447#4-aminoisophthalic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1280447#4-aminoisophthalic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1280447#4-aminoisophthalic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/product/b1280447#4-aminoisophthalic-acid-safety-data-sheet-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1280447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

